N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-6-methoxybenzo[d]thiazol-2-amine

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C23H19N3OS3/c1-27-13-10-11-16-19(12-13)30-23(25-16)26-22-20(14-6-2-4-8-17(14)28-22)21-24-15-7-3-5-9-18(15)29-21/h3,5,7,9-12H,2,4,6,8H2,1H3,(H,25,26)
• InChI Key: PORALSUVIDDOHN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC3=C(C4=C(S3)CCCC4)C5=NC6=CC=CC=C6S5
• Molecular Formula: C23H19N3OS3
• Molecular Weight: 449.6 g/mol

Description

N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-6-methoxybenzo[d]thiazol-2-amine is a useful research compound. Its molecular formula is C23H19N3OS3 and its molecular weight is 449.61. The purity is usually 95%.
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Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have gained attention due to their potential as anti-tubercular agents. Recent synthetic developments have led to compounds with inhibitory activity against Mycobacterium tuberculosis. These molecules were compared with standard reference drugs. .

Antimicrobial Properties

Benzothiazole derivatives exhibit diverse biological activities, including antimicrobial effects. These compounds have shown promise as antibacterial, antifungal, and antiviral agents. .

Hybrid Analogues and Drug Development

The benzothiazole nucleus serves as a versatile scaffold for synthesizing pharmaceutical drugs. Researchers explore hybrid analogues by combining benzothiazole derivatives with other pharmacophores to create novel compounds with improved bioactivity. .

One-Pot Synthesis Strategies

Efficient and eco-friendly protocols have been developed for synthesizing novel benzothiazole derivatives. For instance, a one-pot C–C and C–N bond-forming strategy led to the creation of 3-((benzo[d]thiazol-2-ylamino)(4-methoxyphenyl)methyl)-4-hydroxy-1-methylquinolin-2(1H)-one derivatives. .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with diverse biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

The exact mode of action of benzothiazole derivatives can vary depending on the specific compound and its targets. Many of these compounds work by interacting with specific proteins or enzymes in the body, altering their function and leading to changes at the cellular level .

Biochemical Pathways

Benzothiazole derivatives can affect a variety of biochemical pathways. For example, some compounds in this class have been shown to inhibit the growth of bacteria and fungi, suggesting they may interfere with the biochemical pathways these organisms use for growth and reproduction .

Pharmacokinetics

The ADME properties of benzothiazole derivatives can vary widely depending on the specific compound. Some benzothiazole derivatives have been found to have good oral bioavailability and are well absorbed in the gastrointestinal tract .

Result of Action

The molecular and cellular effects of benzothiazole derivatives can include inhibition of microbial growth, reduction of inflammation, and prevention of convulsions, among others .

Action Environment

The action, efficacy, and stability of benzothiazole derivatives can be influenced by a variety of environmental factors, including pH, temperature, and the presence of other substances .